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Compound of Interest

Compound Name: Tris(trimethylsilyl)arsane

Cat. No.: B091232

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Tris(trimethylsilyl)arsane, As(Si(CHs)s)s. Due to the air- and moisture-sensitive nature of this
compound, all handling and spectroscopic measurements require rigorous anaerobic and
anhydrous technigues. This document summarizes known experimental data and provides
predicted spectroscopic characteristics based on established principles for organosilicon and
organoarsenic compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone for the structural elucidation of Tris(trimethylsilyl)arsane.
The high symmetry of the molecule simplifies its 1H, 13C, and 2°Si NMR spectra, each expected
to show a single resonance, indicative of the chemically equivalent trimethylsilyl groups.

Data Summary
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. . Coupling
Chemical Shift L
Nucleus Solvent Multiplicity Constant (J)
(3) ppm
Hz
1H CeDe 0.30 Singlet Not Applicable
13C Not Specified 431 Singlet Not Applicable
Predicted: -10 to
29Gj Not Specified Singlet Not Applicable

10

Note: The 2°Si NMR chemical shift is a prediction based on typical values for tetracoordinated
silicon atoms bonded to other silicon or p-block elements.

Experimental Protocol: NMR Spectroscopy of Air-
Sensitive Compounds

The acquisition of high-quality NMR spectra of Tris(trimethylsilyl)arsane necessitates the use
of specialized techniques to prevent decompaosition upon exposure to air and moisture.

Materials:

J. Young NMR tube or a standard NMR tube with a sealable cap (e.g., a Cajon adapter).

Glovebox or Schlenk line.

Anhydrous, deuterated NMR solvent (e.g., Benzene-ds).

Tris(trimethylsilyl)arsane sample.

Gas-tight syringe.
Procedure:
e Preparation of the NMR Tube:

o In a glovebox, add a small amount of the Tris(trimethylsilyl)arsane sample to a clean,
dry J. Young NMR tube.
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o Using a gas-tight syringe, add the desired volume of anhydrous deuterated solvent to the
NMR tube.

o Seal the J. Young tube.

o Alternatively, using a Schlenk line, the sample can be introduced into a standard NMR
tube under a positive pressure of inert gas, followed by the addition of solvent via a
cannula or syringe. The tube is then sealed with a tight-fitting cap and wrapped with

parafilm.

o Data Acquisition:
o The NMR spectrometer is set up for the desired nucleus (*H, 13C, 2°Si).

o For 3C and 2°Si NMR, proton decoupling is typically employed to simplify the spectra and

enhance signal-to-noise.

o A sufficient number of scans are acquired to obtain a spectrum with a good signal-to-noise
ratio. The low natural abundance and sensitivity of 22Si may require a longer acquisition

time.

Infrared (IR) Spectroscopy

Infrared spectroscopy provides valuable information about the vibrational modes of the
chemical bonds within Tris(trimethylsilyl)arsane. While a specific experimental spectrum is
not readily available in the literature, the expected absorption bands can be predicted based on

the functional groups present.

Predicted IR Data
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Vibrational Mode

Wavenumber (cm~12) Intensity .

Assignment

C-H stretching (from CHs
2960 - 2850 Strong

groups)

i C-H asymmetric bending (from

1450 - 1400 Medium

CHs groups)

Si-CHs symmetric bending
1260 - 1240 Strong

(umbrella mode)

Si-C stretching and CHs
860 - 760 Strong, Broad ]

rocking
700 - 600 Medium As-Si stretching

Experimental Protocol: IR Spectroscopy of Air-Sensitive
Liquids
Method 1: KBr Pellet (for solid decomposition products or non-volatile liquids) This method is

generally not suitable for volatile, air-sensitive liquids like Tris(trimethylsilyl)arsane but can be
used for solid derivatives.

Method 2: Solution Cell

o Cell Preparation: A liquid-tight IR cell with windows transparent in the mid-IR region (e.qg.,
KBr, NaCl) is assembled in a glovebox.

o Sample Loading: The Tris(trimethylsilyl)arsane is dissolved in a dry, IR-transparent solvent
(e.g., hexane, carbon disulfide) inside the glovebox. The solution is then injected into the
sealed IR cell.

o Data Acquisition: The IR spectrum is recorded, and a background spectrum of the solvent in
the same cell is subtracted.

Mass Spectrometry (MS)
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Mass spectrometry is a destructive analytical technique that provides information about the
molecular weight and fragmentation pattern of a molecule. The exact mass of
Tris(trimethylsilyl)arsane is 294.063650 g/mol .[1]

Predicted Mass Spectrometry Data

m/z Proposed Fragment

294 [As(Si(CH3)3)3]* (Molecular lon, M+)
279 [AS(Si(CH3)3)2(Si(CH3)2)]* (M - CH3)*
221 [AS(Si(CH3)3)2]* (M - Si(CH3)3)*

147 [AsSi(CHs)s]*

73 [Si(CH3)3]*

Experimental Protocol: Mass Spectrometry of Air-
Sensitive Compounds

Instrumentation:

e A mass spectrometer equipped with an electron ionization (El) source is commonly used for
volatile compounds.

o Adirect insertion probe or a gas chromatography (GC) inlet can be used for sample
introduction.

Procedure:

o Sample Preparation: The sample is prepared in a glovebox. If using a GC-MS, the sample is
diluted in a volatile, anhydrous solvent. For a direct insertion probe, a small amount of the
neat liquid can be loaded into a capillary tube which is then sealed.

o Sample Introduction: The prepared sample is introduced into the mass spectrometer,
minimizing exposure to the atmosphere. For GC-MS, an autosampler with a sealed vial
system is ideal. For a direct insertion probe, the probe is quickly inserted into the vacuum
lock of the mass spectrometer.
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o Data Acquisition: The mass spectrum is recorded over a suitable mass range.

Visualizations

The following diagrams illustrate the molecular structure, a general workflow for spectroscopic
analysis, and the predicted mass spectrometry fragmentation pattern of
Tris(trimethylsilyl)arsane.

Caption: Molecular structure of Tris(trimethylsilyl)arsane.
Caption: General workflow for spectroscopic analysis of air-sensitive compounds.

Caption: Predicted mass spectrometry fragmentation pathway for Tris(trimethylsilyl)arsane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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